Cas no 124172-53-8 (N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine)

• Product Name: N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine
• CAS No: 124172-53-8
• MF: C₂₆H₅₀N₄O₂
• MW: 450.700807094574
• MDL: MFCD25292833
• CID: 165274
• Update Time: 2025-10-23

N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine
• N,N'-1,6-Hexanediylbis[N-(2,2,6,6-tetramethyl-4-piperidinyl)formamide]
• Sunsorb LS-4050
• Tiangang HS-450
• N-[6-[formyl-(2,2,6,6-tetramethylpiperidin-4-yl)amino]hexyl]-N-(2,2,6,6-tetramethylpiperidin-4-yl)formamide
• Formamide, N,N'-1,6-hexanediylbis(N-(2,2,6,6-tetramethyl-4-piperidinyl)-
• UV 4050
• Chiguard 4050
• Uvinul 4050 H
• Formamide, N,N-1,6-hexanediylbisN-(2,2,6,6-tetramethyl-4-piperidinyl)-
• N,N'-1,6-hexanediylbis(N-(2,2,6,6-tetramethyl-piperidin-4-yl)-formamide
• N,N'-(Hexane-1,6-diyl)bis(N-(2,2,6,6-tetramethylpiperidin-4-yl)formamide)
• N,N′-1,6-Hexanediylbis[N-(2,2,6,6-tetramethyl- 4-piperidinyl)formamide
• Uvinul4050H

• MDL： MFCD25292833
• Inchi： 1S/C26H50N4O2/c1-23(2)15-21(16-24(3,4)27-23)29(19-31)13-11-9-10-12-14-30(20-32)22-17-25(5,6)28-26(7,8)18-22/h19-22,27-28H,9-18H2,1-8H3
• InChI Key： UONLDZHKYCFZRW-UHFFFAOYSA-N
• SMILES： O=CN(C1CC(C)(C)NC(C)(C)C1)CCCCCCN(C=O)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Density: 1.02
• Melting Point: 155 ºC

N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine Security Information

• Hazard Category Code： 36-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-N,N'-diformylhexamethylenediamine

N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidyl)-N,N'-Diformylhexamethylenediamine: A Comprehensive Overview

The compound CAS No. 124172-53-8, commonly referred to as N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidyl)-N,N'-Diformylhexamethylenediamine, is a highly specialized chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines the functional groups of hexamethylenediamine with piperidine derivatives. The molecule's design allows for versatile reactivity and compatibility in different chemical environments, making it a valuable component in advanced materials science and organic synthesis.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers and composites. Researchers have demonstrated that the incorporation of N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidyl)-N,N'-Diformylhexamethylenediamine into polymer matrices significantly enhances mechanical properties such as tensile strength and thermal stability. These findings underscore its role as a key building block in next-generation materials.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of piperidine derivatives as intermediates ensures the formation of stable amine linkages, which are critical for its functionality. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the structural integrity of the compound, ensuring its reliability for industrial applications.

In terms of applications, N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidyl)-N,N'-Diformylhexamethylenediamine has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been explored in recent studies, with particular emphasis on its role in asymmetric catalysis. This capability opens new avenues for its use in pharmaceutical intermediates and fine chemical synthesis.

Furthermore, the compound's compatibility with biological systems has been investigated in preliminary studies. Its low toxicity profile and biodegradability make it a candidate for environmentally friendly chemical processes. This aligns with current trends toward sustainable chemistry and green manufacturing.

From a structural perspective, the molecule's symmetry and steric hindrance play a crucial role in its reactivity. The presence of multiple methyl groups on the piperidine rings provides steric protection to the amine functionalities, enhancing their stability under harsh reaction conditions. This feature is particularly advantageous in high-throughput chemical synthesis.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure. These simulations provide insights into its reactivity patterns and interaction mechanisms with other molecules. Such computational tools are instrumental in optimizing synthetic pathways and predicting potential applications.

In conclusion, N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidyl)-N,N'-Diformylhexamethylenediamine stands out as a versatile and innovative chemical entity with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal component in modern chemical innovation.